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Compound of Interest

Compound Name: ZD-0892

Cat. No.: B071216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of stock solutions of ZD-0892, a potent and selective neutrophil elastase inhibitor.

Adherence to these guidelines will ensure the accurate and reproducible preparation of ZD-
0892 for in vitro and in vivo research applications.

Introduction
ZD-0892 is a selective and potent inhibitor of neutrophil elastase, with a reported Ki value of

6.7 nM for human neutrophil elastase.[1] It has been investigated for its therapeutic potential in

inflammatory diseases, including myocarditis and pulmonary hypertension.[2][3] Accurate

preparation of stock solutions is the first critical step in ensuring the reliability and

reproducibility of experimental results.

Physicochemical Properties and Storage
Recommendations
A summary of the key physicochemical properties of ZD-0892 and the recommended storage

conditions for both the solid compound and its stock solutions are presented in Table 1.
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Property Value Reference

Molecular Formula C₂₄H₃₂F₃N₃O₅

Molecular Weight 499.52 g/mol

CAS Number 171964-73-1

Solubility in DMSO 250 mg/mL (500.48 mM) [4]

Appearance White crystalline solid [5]

Storage of Solid -20°C for 3 years [4]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[1][4]

Mechanism of Action: Neutrophil Elastase Inhibition
ZD-0892 functions as a potent and selective inhibitor of neutrophil elastase, a serine protease

primarily found in the azurophilic granules of neutrophils.[1][6] During inflammation, neutrophils

release elastase, which can degrade a wide range of extracellular matrix proteins, leading to

tissue damage. By inhibiting neutrophil elastase, ZD-0892 can mitigate this pathological

process.
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Mechanism of action of ZD-0892.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.kklmed.com/product/13215.html
https://www.evitachem.com/product/evt-1183475
https://www.kklmed.com/product/13215.html
https://www.medchemexpress.com/ZD-0892.html
https://www.kklmed.com/product/13215.html
https://www.benchchem.com/product/b071216?utm_src=pdf-body
https://www.medchemexpress.com/ZD-0892.html
http://www.bio-fount.com/cn/goods2/93573_1559.html
https://www.benchchem.com/product/b071216?utm_src=pdf-body
https://www.benchchem.com/product/b071216?utm_src=pdf-body-img
https://www.benchchem.com/product/b071216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation of a 10 mM ZD-
0892 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ZD-0892 in dimethyl

sulfoxide (DMSO).

Materials:

ZD-0892 powder (CAS: 171964-73-1)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Pre-weighing Preparations: Allow the vial of ZD-0892 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing ZD-0892: Carefully weigh out 4.995 mg of ZD-0892 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube

containing the ZD-0892 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If necessary, sonicate the solution in an ultrasonic bath for 5-10 minutes to

ensure complete dissolution.[4]
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Visual Inspection: Visually inspect the solution to ensure that all the powder has dissolved

and the solution is clear.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot clearly

with the compound name, concentration, date of preparation, and solvent. Store the aliquots

at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1

month).[1][4]

Calculation for a 10 mM Stock Solution:

Molecular Weight of ZD-0892: 499.52 g/mol

Desired Concentration: 10 mM = 0.010 mol/L

Volume of Solvent: 1 mL = 0.001 L

To calculate the mass of ZD-0892 required:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.010

mol/L x 0.001 L x 499.52 g/mol Mass (g) = 0.0049952 g = 4.9952 mg

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/ZD-0892.html
https://www.kklmed.com/product/13215.html
https://www.benchchem.com/product/b071216?utm_src=pdf-body
https://www.benchchem.com/product/b071216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Equilibrate ZD-0892
to Room Temperature

Weigh 4.995 mg
of ZD-0892

Add 1 mL of DMSO

Vortex/Sonicate
to Dissolve

Visually Inspect
for Clarity

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Workflow for ZD-0892 stock preparation.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling ZD-0892 and DMSO.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for ZD-0892 for comprehensive safety information.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with caution.

Troubleshooting
Issue Possible Cause Solution

Compound does not fully

dissolve

Insufficient mixing or low

temperature

Continue vortexing or sonicate

the solution. Gently warm the

solution to 37°C if necessary.

Incorrect solvent or expired

compound

Verify the correct solvent is

being used. Check the

expiration date of the ZD-0892

powder.

Precipitation upon storage
Supersaturated solution or

improper storage

Ensure the concentration does

not exceed the solubility limit.

Store at the recommended

temperature and avoid light

exposure.

Inconsistent experimental

results

Inaccurate weighing or

pipetting
Use calibrated equipment.

Degradation of the stock

solution

Prepare fresh stock solutions

regularly and avoid repeated

freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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